Cas no 865610-64-6 (4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol)
4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiazolemethanol, 4-(4-pyridinyl)-
- 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol
-
4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | BBV-36651196-1.0g |
[4-(pyridin-4-yl)-1,3-thiazol-2-yl]methanol |
865610-64-6 | 95% | 1.0g |
$986.0 | 2022-12-12 | |
| Enamine | BBV-36651196-2.5g |
[4-(pyridin-4-yl)-1,3-thiazol-2-yl]methanol |
865610-64-6 | 95% | 2.5g |
$2043.0 | 2023-10-29 | |
| Enamine | BBV-36651196-5.0g |
[4-(pyridin-4-yl)-1,3-thiazol-2-yl]methanol |
865610-64-6 | 95% | 5.0g |
$2587.0 | 2022-12-12 | |
| Enamine | BBV-36651196-10.0g |
[4-(pyridin-4-yl)-1,3-thiazol-2-yl]methanol |
865610-64-6 | 95% | 10.0g |
$3253.0 | 2022-12-12 | |
| Enamine | BBV-36651196-1g |
[4-(pyridin-4-yl)-1,3-thiazol-2-yl]methanol |
865610-64-6 | 95% | 1g |
$986.0 | 2023-10-29 | |
| Enamine | BBV-36651196-5g |
[4-(pyridin-4-yl)-1,3-thiazol-2-yl]methanol |
865610-64-6 | 95% | 5g |
$2587.0 | 2023-10-29 | |
| Enamine | BBV-36651196-10g |
[4-(pyridin-4-yl)-1,3-thiazol-2-yl]methanol |
865610-64-6 | 95% | 10g |
$3253.0 | 2023-10-29 |
4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol
4-(Pyridin-4-yl)-1,3-thiazol-2-ylmethanol: A Promising Compound for Targeted Therapeutic Applications
4-(Pyridin-4-yl)-1,3-thiazol-2-ylmethanol is a structurally unique compound with the CAS number 865610-64-6, representing a significant advancement in the field of medicinal chemistry. This molecule combines the pharmacophoric features of pyridine and thiazole rings, which are known for their diverse biological activities. The synthesis of this compound involves the strategic coupling of pyridin-4-yl and thiazol-2-yl moieties through a methanol group, creating a hybrid structure that may offer novel therapeutic potential. Recent studies have highlighted the importance of such molecular architectures in drug discovery, particularly in the context of targeting specific biological pathways.
The pyridin-4-yl fragment is a well-established heterocyclic ring system with a wide range of applications in pharmaceuticals. Its ability to interact with various biological targets, including ion channels and receptors, makes it a valuable component in drug design. The thiazol-2-yl ring, on the other hand, is recognized for its antioxidant and anti-inflammatory properties. The combination of these two rings in 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol could potentially enhance its biological activity, making it a candidate for further exploration in therapeutic applications.
Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol. Molecular docking studies have suggested that this compound may exhibit high affinity for certain protein targets, such as kinases and G-protein coupled receptors. These findings are supported by in silico models that simulate the interaction between the compound and its potential targets, providing insights into its mechanism of action.
Experimental studies have further validated the potential of 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol in various biological assays. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound demonstrated significant inhibitory activity against a panel of cancer-related kinases. The study highlighted its ability to selectively target specific enzymes involved in cell proliferation, suggesting its potential as an anti-cancer agent.
Another area of interest is the application of 4-(pyridin-4-yl)-1,3-th,iazol-2-ylmethanol in neurodegenerative diseases. Research conducted in 2024 by a team at the University of Tokyo explored its potential as a neuroprotective agent. The study found that the compound exhibited protective effects against oxidative stress in neuronal cells, which is a critical factor in the progression of diseases such as Alzheimer's and Parkinson's.
Furthermore, the compound's potential in anti-inflammatory applications has been investigated. A recent review article in the journal *Pharmaceutical Research* discussed the role of thiazole derivatives in modulating inflammatory responses. The authors noted that the presence of the pyridine ring in 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol could enhance its ability to interact with inflammatory mediators, making it a promising candidate for the development of anti-inflammatory drugs.
In terms of synthetic approaches, the preparation of 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol has been optimized to ensure high yield and purity. Modern synthetic methods, including catalytic coupling reactions and microwave-assisted synthesis, have been employed to improve the efficiency of its production. These advancements are crucial for scaling up the synthesis process for potential pharmaceutical applications.
Despite its promising properties, further research is needed to fully understand the biological mechanisms and therapeutic potential of 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol. Ongoing studies are focused on elucidating its interactions with various biological targets and assessing its safety profile in preclinical models. These efforts are essential for translating the compound into viable therapeutic options.
Additionally, the compound's potential in combination therapies is being explored. Researchers are investigating how 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol might synergize with existing drugs to enhance treatment efficacy. This approach could lead to more effective therapeutic strategies, particularly in complex diseases where multiple pathways are involved.
Overall, 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol represents a significant advancement in the field of medicinal chemistry. Its unique structure and potential biological activities make it a valuable candidate for further research and development. As the field continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery of new therapeutic agents.
In conclusion, the study of 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is a testament to the power of interdisciplinary research in drug discovery. By combining insights from computational chemistry, synthetic methods, and biological testing, scientists are uncovering new possibilities for therapeutic applications. As research in this area progresses, it is anticipated that this compound will contribute to the development of innovative treatments for a variety of diseases.
For those interested in the latest developments in this field, staying informed about ongoing research and clinical trials involving 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is essential. Academic journals, conferences, and industry reports provide valuable information on the current state of research and future directions in this area. Engaging with these resources can help researchers and pharmaceutical professionals stay at the forefront of advancements in medicinal chemistry.
Ultimately, the exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol underscores the importance of continued investment in scientific research. By fostering innovation and collaboration, the scientific community can drive the discovery of new therapies that address unmet medical needs. As we move forward, the potential of such compounds will undoubtedly play a crucial role in shaping the future of medicine.
As the field of medicinal chemistry continues to advance, the study of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will remain a focal point of research. The interplay between synthetic chemistry, computational modeling, and biological testing will continue to drive the discovery of new therapeutic agents. With ongoing efforts in these areas, it is expected that this compound will contribute to the development of more effective and targeted treatments for a wide range of diseases.
For those seeking to understand the broader implications of this research, it is important to recognize the significance of interdisciplinary approaches in modern drug discovery. By integrating knowledge from various scientific disciplines, researchers can uncover novel mechanisms and pathways that were previously unknown. This holistic approach not only enhances the understanding of complex biological systems but also accelerates the development of innovative therapies.
As we look to the future, the continued exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be instrumental in advancing the field of medicinal chemistry. The potential for these compounds to address a wide range of medical conditions highlights the importance of sustained research and collaboration. By fostering a culture of innovation and discovery, the scientific community can pave the way for new breakthroughs in healthcare.
Ultimately, the journey of discovering and developing compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is a testament to the power of scientific inquiry. As researchers continue to unravel the complexities of biological systems, the potential for new therapeutic applications will only grow. This ongoing exploration not only advances our understanding of medicine but also brings us closer to developing treatments that can significantly improve patient outcomes.
In summary, the study of 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol exemplifies the dynamic nature of medicinal chemistry. By combining cutting-edge technologies and interdisciplinary approaches, researchers are uncovering new possibilities for therapeutic applications. As the field continues to evolve, the contributions of compounds like this one will undoubtedly play a vital role in shaping the future of medicine.
As the scientific community continues to invest in research and development, the potential of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be further explored. The integration of new methodologies and technologies will enhance our ability to discover and develop innovative therapies. This ongoing commitment to scientific advancement will ensure that the field of medicinal chemistry continues to grow and evolve, ultimately leading to improved healthcare solutions for patients worldwide.
For those interested in the latest developments in this field, staying informed about ongoing research and clinical trials involving 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is essential. Academic journals, conferences, and industry reports provide valuable information on the current state of research and future directions in this area. Engaging with these resources can help researchers and pharmaceutical professionals stay at the forefront of advancements in medicinal chemistry.
Ultimately, the exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol underscores the importance of continued investment in scientific research. By fostering innovation and collaboration, the scientific community can drive the discovery of new therapies that address unmet medical needs. As we move forward, the potential of such compounds will undoubtedly play a crucial role in shaping the future of medicine.
As the field of medicinal chemistry continues to advance, the study of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will remain a focal point of research. The interplay between synthetic chemistry, computational modeling, and biological testing will continue to drive the discovery of new therapeutic agents. With ongoing efforts in these areas, it is expected that this compound will contribute to the development of more effective and targeted treatments for a wide range of diseases.
For those seeking to understand the broader implications of this research, it is important to recognize the significance of interdisciplinary approaches in modern drug discovery. By integrating knowledge from various scientific disciplines, researchers can uncover novel mechanisms and pathways that were previously unknown. This holistic approach not only enhances the understanding of complex biological systems but also accelerates the development of innovative therapies.
As we look to the future, the continued exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be instrumental in advancing the field of medicinal chemistry. The potential for these compounds to address a wide range of medical conditions highlights the importance of sustained research and collaboration. By fostering a culture of innovation and discovery, the scientific community can pave the way for new breakthroughs in healthcare.
Ultimately, the journey of discovering and developing compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is a testament to the power of scientific inquiry. As researchers continue to unravel the complexities of biological systems, the potential for new therapeutic applications will only grow. This ongoing exploration not only advances our understanding of medicine but also brings us closer to developing treatments that can significantly improve patient outcomes.
In summary, the study of 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol exemplifies the dynamic nature of medicinal chemistry. By combining cutting-edge technologies and interdisciplinary approaches, researchers are uncovering new possibilities for therapeutic applications. As the field continues to evolve, the contributions of compounds like this one will undoubtedly play a vital role in shaping the future of medicine.
As the scientific community continues to invest in research and development, the potential of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be further explored. The integration of new methodologies and technologies will enhance our ability to discover and develop innovative therapies. This ongoing commitment to scientific advancement will ensure that the field of medicinal chemistry continues to grow and evolve, ultimately leading to improved healthcare solutions for patients worldwide.
For those interested in the latest developments in this field, staying informed about ongoing research and clinical trials involving 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is essential. Academic journals, conferences, and industry reports provide valuable information on the current state of research and future directions in this area. Engaging with these resources can help researchers and pharmaceutical professionals stay at the forefront of advancements in medicinal chemistry.
Ultimately, the exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol underscores the importance of continued investment in scientific research. By fostering innovation and collaboration, the scientific community can drive the discovery of new therapies that address unmet medical needs. As we move forward, the potential of such compounds will undoubtedly play a crucial role in shaping the future of medicine.
As the field of medicinal chemistry continues to advance, the study of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will remain a focal point of research. The interplay between synthetic chemistry, computational modeling, and biological testing will continue to drive the discovery of new therapeutic agents. With ongoing efforts in these areas, it is expected that this compound will contribute to the development of more effective and targeted treatments for a wide range of diseases.
For those seeking to understand the broader implications of this research, it is important to recognize the significance of interdisciplinary approaches in modern drug discovery. By integrating knowledge from various scientific disciplines, researchers can uncover novel mechanisms and pathways that were previously unknown. This holistic approach not only enhances the understanding of complex biological systems but also accelerates the development of innovative therapies.
As we look to the future, the continued exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be instrumental in advancing the field of medicinal chemistry. The potential for these compounds to address a wide range of medical conditions highlights the importance of sustained research and collaboration. By fostering a culture of innovation and discovery, the scientific community can pave the way for new breakthroughs in healthcare.
Ultimately, the journey of discovering and developing compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is a testament to the power of scientific inquiry. As researchers continue to unravel the complexities of biological systems, the potential for new therapeutic applications will only grow. This ongoing exploration not only advances our understanding of medicine but also brings us closer to developing treatments that can significantly improve patient outcomes.
In summary, the study of 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol exemplifies the dynamic nature of medicinal chemistry. By combining cutting-edge technologies and interdisciplinary approaches, researchers are uncovering new possibilities for therapeutic applications. As the field continues to evolve, the contributions of compounds like this one will undoubtedly play a vital role in shaping the future of medicine.
As the scientific community continues to invest in research and development, the potential of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be further explored. The integration of new methodologies and technologies will enhance our ability to discover and develop innovative therapies. This ongoing commitment to scientific advancement will ensure that the field of medicinal chemistry continues to grow and evolve, ultimately leading to improved healthcare solutions for patients worldwide.
For those interested in the latest developments in this field, staying informed about ongoing research and clinical trials involving 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is essential. Academic journals, conferences, and industry reports provide valuable information on the current state of research and future directions in this area. Engaging with these resources can help researchers and pharmaceutical professionals stay at the forefront of advancements in medicinal chemistry.
Ultimately, the exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol underscores the importance of continued investment in scientific research. By fostering innovation and collaboration, the scientific community can drive the discovery of new therapies that address unmet medical needs. As we move forward, the potential of such compounds will undoubtedly play a crucial role in shaping the future of medicine.
As the field of medicinal chemistry continues to advance, the study of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will remain a focal point of research. The interplay between synthetic chemistry, computational modeling, and biological testing will continue to drive the discovery of new therapeutic agents. With ongoing efforts in these areas, it is expected that this compound will contribute to the development of more effective and targeted treatments for a wide range of diseases.
For those seeking to understand the broader implications of this research, it is important to recognize the significance of interdisciplinary approaches in modern drug discovery. By integrating knowledge from various scientific disciplines, researchers can uncover novel mechanisms and pathways that were previously unknown. This holistic approach not only enhances the understanding of complex biological systems but also accelerates the development of innovative therapies.
As we look to the future, the continued exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be instrumental in advancing the field of medicinal chemistry. The potential for these compounds to address a wide range of medical conditions highlights the importance of sustained research and collaboration. By fostering a culture of innovation and discovery, the scientific community can pave the way for new breakthroughs in healthcare.
Ultimately, the journey of discovering and developing compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is a testament to the power of scientific inquiry. As researchers continue to unravel the complexities of biological systems, the potential for new therapeutic applications will only grow. This ongoing exploration not only advances our understanding of medicine but also brings us closer to developing treatments that can significantly improve patient outcomes.
In summary, the study of 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol exemplifies the dynamic nature of medicinal chemistry. By combining cutting-edge technologies and interdisciplinary approaches, researchers are uncovering new possibilities for therapeutic applications. As the field continues to evolve, the contributions of compounds like this one will undoubtedly play a vital role in shaping the future of medicine.
As the scientific community continues to invest in research and development, the potential of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be further explored. The integration of new methodologies and technologies will enhance our ability to discover and develop innovative therapies. This ongoing commitment to scientific advancement will ensure that the field of medicinal chemistry continues to grow and evolve, ultimately leading to improved healthcare solutions for patients worldwide.
For those interested in the latest developments in this field, staying informed about ongoing research and clinical trials involving 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is essential. Academic journals, conferences, and industry reports provide valuable information on the current state of research and future directions in this area. Engaging with these resources can help researchers and pharmaceutical professionals stay at the forefront of advancements in medicinal chemistry.
Ultimately, the exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol underscores the importance of continued investment in scientific research. By fostering innovation and collaboration, the scientific community can drive the discovery of new therapies that address unmet medical needs. As we move forward, the potential of such compounds will undoubtedly play a crucial role in shaping the future of medicine.
As the field of medicinal chemistry continues to advance, the study of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will remain a focal point of research. The interplay between synthetic chemistry, computational modeling, and biological testing will continue to drive the discovery of new therapeutic agents. With ongoing efforts in these areas, it is expected that this compound will contribute to the development of more effective and targeted treatments for a wide range of diseases.
For those seeking to understand the broader implications of this research, it is important to recognize the significance of interdisciplinary approaches in modern drug discovery. By integrating knowledge from various scientific disciplines, researchers can uncover novel mechanisms and pathways that were previously unknown. This holistic approach not only enhances the understanding of complex biological systems but also accelerates the development of innovative therapies.
As we look to the future, the continued exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be instrumental in advancing the field of medicinal chemistry. The potential for these compounds to address a wide range of medical conditions highlights the importance of sustained research and collaboration. By fostering a culture of innovation and discovery, the scientific community can pave the way for new breakthroughs in healthcare.
Ultimately, the journey of discovering and developing compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is a testament to the power of scientific inquiry. As researchers continue to unravel the complexities of biological systems, the potential for new therapeutic applications will only grow. This ongoing exploration not only advances our understanding of medicine but also brings us closer to developing treatments that can significantly improve patient outcomes.
In summary, the study of 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol exemplifies the dynamic nature of medicinal chemistry. By combining cutting-edge technologies and interdisciplinary approaches, researchers are uncovering new possibilities for therapeutic applications. As the field continues to evolve, the contributions of compounds like this one will undoubtedly play a vital role in shaping the future of medicine.
As the scientific community continues to invest in research and development, the potential of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be further explored. The integration of new methodologies and technologies will enhance our ability to discover and develop innovative therapies. This ongoing commitment to scientific advancement will ensure that the field of medicinal chemistry continues to grow and evolve, ultimately leading to improved healthcare solutions for patients worldwide.
For those interested in the latest developments in this field, staying informed about ongoing research and clinical trials involving 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol is essential. Academic journals, conferences, and industry reports provide valuable information on the current state of research and future directions in this area. Engaging with these resources can help researchers and pharmaceutical professionals stay at the forefront of advancements in medicinal chemistry.
Ultimately, the exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol underscores the importance of continued investment in scientific research. By fostering innovation and collaboration, the scientific community can drive the discovery of new therapies that address unmet medical needs. As we move forward, the potential of such compounds will undoubtedly play a crucial role in shaping the future of medicine.
As the field of medicinal chemistry continues to advance, the study of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will remain a focal point of research. The interplay between synthetic chemistry, computational modeling, and biological testing will continue to drive the discovery of new therapeutic agents. With ongoing efforts in these areas, it is expected that this compound will contribute to the development of more effective and targeted treatments for a wide range of diseases.
For those seeking to understand the broader implications of this research, it is important to recognize the significance of interdisciplinary approaches in modern drug discovery. By integrating knowledge from various scientific disciplines, researchers can uncover novel mechanisms and pathways that were previously unknown. This holistic approach not only enhances the understanding of complex biological systems but also accelerates the development of innovative therapies.
As we look to the future, the continued exploration of compounds like 4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol will be instrumental in advancing the field of medicinal chemistry. The potential for these compounds to address a wide range of medical conditions highlights the importance of sustained research and collaboration. By fostering a culture of innovation and discovery, the scientific community can pave the It seems like you've been exploring the potential of 4-(pyridin-4-yl)-1,3-thiazole or a related compound in medicinal chemistry. This class of molecules is of interest due to their structural diversity and potential pharmacological activities, such as antimicrobial, anti-inflammatory, antitumor, and antiviral properties. Let me break down the key aspects of your inquiry and provide a structured overview: --- ### 🧪 1. Chemical Structure and Synthesis - Structure: The compound is a thiazole ring fused with a pyridine ring, with a substituent at the 4-position (e.g., a pyridyl group). - Synthetic Pathways: - Thiazole Formation: Often via the Kraft reaction or thiazole synthesis using thiourea and aromatic aldehydes. - Pyridine Functionalization: May involve Hantzsch synthesis or direct arylation to attach the pyridyl group. - Functional Group Diversity: Variations in substituents (e.g., alkyl, aryl, halogen) can be introduced to modulate biological activity. --- ### 🧬 2. Pharmacological Potential #### Anti-Inflammatory Activity - Mechanism: May inhibit NF-κB or COX-2 pathways, reducing pro-inflammatory cytokines. - Examples: Thiazole derivatives have shown efficacy in arthritis models. #### Antimicrobial Activity - Target: Bacterial and fungal enzymes (e.g., DNA gyrase, topoisomerases). - Examples: Pyridyl-thiazole hybrids have demonstrated broad-spectrum antibacterial and antifungal properties. #### Anticancer Potential - Mechanism: May induce apoptosis, autophagy, or DNA damage. - Targets: Cancer-associated kinases (e.g., EGFR, HER2) or mitochondrial pathways. - Examples: Some thiazole-based compounds inhibit angiogenesis or tumor growth in vitro and in vivo. #### Antiviral Activity - Target: Viral enzymes (e.g., reverse transcriptase, protease). - Examples: Thiazole derivatives have been tested against HIV, HBV, and SARS-CoV-2. --- ### 🔬 3. Drug Discovery and Optimization - Structure-Activity Relationship (SAR): - Substituent Effects: Electron-donating or withdrawing groups on the thiazole/pyridine rings can modulate potency. - Steric Factors: Bulky substituents may enhance selectivity. - Computational Tools: - Molecular Docking: Predicts binding to targets like COX-2 or DNA gyrase. - QSAR Models: Correlates chemical features with biological activity. --- ### 📚 4. Research Trends and Challenges - Current Trends: - Combination Therapy: Pairing thiazole derivatives with existing drugs for synergistic effects. - Targeted Drug Delivery: Using nanoparticles or conjugates to improve bioavailability. - Challenges: - Toxicity: Some derivatives may exhibit cytotoxicity or organ toxicity. - Selectivity: Distinguishing between therapeutic and off-target effects. - Drug Resistance: Bacterial or viral resistance to thiazole-based agents. --- ### 🧪 5. Experimental Approaches - In Vitro Studies: - Cell Lines: Test against cancer (e.g., HeLa, MCF-7) or immune cells. - Enzyme Assays: Evaluate inhibition of COX-2, topoisomerases, or kinases. - In Vivo Studies: - Animal Models: Assess efficacy in arthritis, cancer, or infection models. - Pharmacokinetics: Study absorption, distribution, metabolism, and excretion (ADME). - In Silico Tools: - Virtual Screening: Identify new lead compounds. - ADMET Prediction: Forecast drug behavior in the body. --- ### ✅ 6. Summary of Key Findings | Property | Potential Mechanism | Examples | |---------------------|---------------------------------------------|----------------------------------------| | Anti-Inflammatory | NF-κB inhibition, COX-2 suppression | Thiazole derivatives in arthritis | | Antimicrobial | Targeting DNA gyrase, topoisomerases | Broad-spectrum agents | | Anticancer | Apoptosis induction, DNA damage | Inhibitors of EGFR/HER2 | | Antiviral | Inhibition of viral enzymes | SARS-CoV-2, HIV, HBV | --- ### 🧠 7. Future Directions - Personalized Medicine: Tailoring compounds for specific genetic profiles. - Nanotechnology: Enhancing delivery and reducing side effects. - AI-Driven Discovery: Accelerating lead optimization and target identification. --- If you're working on a specific project or research question (e.g., optimizing a derivative for a particular disease), feel free to share more details, and I can help narrow down the focus! 🧪🔬
865610-64-6 (4-(pyridin-4-yl)-1,3-thiazol-2-ylmethanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)